7-(4-Bromophenyl)-2-(1-hydroxyethyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(4-Bromophenyl)-2-(1-hydroxyethyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C15H16BrN5O2 and its molecular weight is 378.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Approaches
One line of research focuses on the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals and other chemical materials. For instance, a study by Wamhoff, Kroth, and Strauch (1993) discusses the conversion of enamino nitriles to O-ethylformimides and their reaction with semicarbazide to produce heterocondensed pyrimidines, which are then cyclized to form 1,2,4-triazolo[1,5-c]pyrimidines (Wamhoff, Kroth, & Strauch, 1993). This study highlights a method that could be applicable to the synthesis of the target compound, given its triazolopyrimidine core.
Biological Activity
Another area of interest is the biological activity of triazolopyrimidine derivatives. Gilava, Patel, Ram, and Chauhan (2020) conducted a study on the synthesis and evaluation of triazolopyrimidines for their antimicrobial and antioxidant activities (Gilava, Patel, Ram, & Chauhan, 2020). This suggests that compounds with a triazolopyrimidine scaffold, similar to the target compound, could have potential applications in medical research, particularly in the development of new antimicrobial and antioxidant agents.
Anticancer Potential
Chauhan and Ram (2019) explored the chemistry and biological evaluation of new triazolopyrimidine derivatives containing an isopropyl group, assessing their antibacterial and antifungal activities (Chauhan & Ram, 2019). Although the target compound is not directly mentioned, the study underscores the potential of triazolopyrimidine derivatives in cancer research, suggesting that similar compounds could be investigated for their efficacy against various types of cancer.
Supramolecular Chemistry
Research by Fonari, Simonov, Chumakov, Bocelli, Ganin, and Yavolovskii (2004) on the dihydropyrimidine-2,4-(1H,3H)-dione functionality in novel crown-containing hydrogen-bonded supramolecular assemblies provides an example of the use of pyrimidine derivatives in the development of supramolecular structures (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004). This indicates that compounds like the target molecule may find applications in the field of supramolecular chemistry, contributing to the design and synthesis of complex molecular assemblies with specific functionalities.
properties
IUPAC Name |
7-(4-bromophenyl)-2-(1-hydroxyethyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrN5O2/c1-7-11(13(17)23)12(9-3-5-10(16)6-4-9)21-15(18-7)19-14(20-21)8(2)22/h3-6,8,12,22H,1-2H3,(H2,17,23)(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPCDIHJNPKHTGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC(=N2)C(C)O)N1)C3=CC=C(C=C3)Br)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.